Cas no 701263-96-9 (Benzaldehyde,3,4-diethoxy-2-fluoro-)
701263-96-9 structure
Product Name:Benzaldehyde,3,4-diethoxy-2-fluoro-
CAS No:701263-96-9
MF:C11H13FO3
MW:212.217527151108
CID:557296
PubChem ID:21905066
Update Time:2025-04-19
Benzaldehyde,3,4-diethoxy-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3,4-diethoxy-2-fluoro-
- 3,4-diethoxy-2-fluorobenzaldehyde
- Benzaldehyde, 3,4-diethoxy-2-fluoro- (9CI)
- SCHEMBL5042606
- DTXSID60619834
- 701263-96-9
-
- Inchi： 1S/C11H13FO3/c1-3-14-9-6-5-8(7-13)10(12)11(9)15-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： UNPXDYUOEGPRSE-UHFFFAOYSA-N
- SMILES： FC1=C(C=O)C=CC(=C1OCC)OCC
Computed Properties
- Exact Mass: 212.08487243g/mol
- Monoisotopic Mass: 212.08487243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
Benzaldehyde,3,4-diethoxy-2-fluoro- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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